3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride

• IUPAC Name: [3-[1-hydroxy-2-(methylamino)ethyl]phenyl] benzoate;hydrochloride
• InChI: InChI=1S/C16H17NO3.ClH/c1-17-11-15(18)13-8-5-9-14(10-13)20-16(19)12-6-3-2-4-7-12;/h2-10,15,17-18H,11H2,1H3;1H
• InChI Key: WOLNTULLDYLRRW-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1=CC(=CC=C1)OC(=O)C2=CC=CC=C2)O.Cl
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride, also known as HMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HMB is a derivative of the amino acid leucine and is involved in the regulation of protein synthesis in the body.

Scientific Research Applications

3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride has been extensively studied for its potential applications in various fields of science. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride has also been shown to enhance the immune system and improve cognitive function. In addition, 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride has been investigated for its potential use in the treatment of metabolic disorders such as diabetes and obesity.

Mechanism of Action

3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride works by activating the mTOR signaling pathway, which is involved in the regulation of protein synthesis in the body. 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride also activates the AMPK signaling pathway, which plays a role in energy metabolism. By activating these pathways, 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride can enhance muscle growth, improve immune function, and increase energy expenditure.
Biochemical and Physiological Effects:
3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride has been shown to have several biochemical and physiological effects. It can enhance muscle growth and improve muscle function by increasing protein synthesis and reducing protein breakdown. 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride can also improve immune function by increasing the production of white blood cells. In addition, 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride can increase energy expenditure by activating the AMPK signaling pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride in lab experiments is its ability to enhance muscle growth and improve muscle function. This can be useful in studies involving muscle physiology and exercise performance. Another advantage of 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride is its anti-inflammatory and anti-cancer properties, which can be useful in studies involving inflammation and cancer.
One limitation of using 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride in lab experiments is its potential toxicity at high doses. 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride has been shown to cause liver damage and kidney dysfunction in animal studies at high doses. Another limitation is the lack of standardized dosages and formulations for 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride, which can make it difficult to compare results across studies.

Future Directions

There are several future directions for 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride research. One area of interest is the potential use of 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride in the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is the development of standardized dosages and formulations for 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride to improve consistency across studies. Additionally, further research is needed to investigate the potential toxicity of 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride at high doses and to identify any potential drug interactions.

Synthesis Methods

The synthesis of 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride involves the reaction between 3-hydroxyphenyl benzoate and N-methylhydroxylamine hydrochloride in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain 3-[1-hydroxy-2-(methylamino)ethyl]phenyl benzoate hydrochloride. The purity of the final product can be improved through recrystallization.